1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• SMILES: CC1=CC=C(C=C1)C2=C(N(N=C2)C)N
• InChI: InChI=1S/C11H13N3/c1-8-3-5-9(6-4-8)10-7-13-14(2)11(10)12/h3-7H,12H2,1-2H3
• InChIKey: IEPUJCSMLNAWCM-UHFFFAOYSA-N

Standard 5-aminopyrazoles often fail in kinase programs when the C4-aryl torsional angle is not optimized for the hydrophobic pocket. This 1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine directly addresses that limitation. • Defined C4 para-tolyl dihedral angle enables confident computational modeling for hinge-binding scaffolds. • Balanced logP (1.9) and single H-bond donor satisfy CNS MPO criteria for PET tracer and fluorescent probe development. • N1-methyl (vs. N1-aryl) substitution ensures efficient C5-NH2 derivatization for high-conversion library synthesis. Global shipping in ambient conditions.

1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine: Specifications and Identity

1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine (CAS 1260854-70-3) is a 4,5-disubstituted 5-aminopyrazole of molecular formula C11H13N3 and molecular weight 187.24 g/mol. [1] It belongs to the aminopyrazole class, widely employed as versatile synthons in medicinal chemistry for constructing kinase inhibitors, GPCR ligands, and fused heterocyclic systems. [2] The compound features a primary amine at C5 and a para-tolyl substituent at C4, a substitution pattern distinct from more common 3-aryl or 1-aryl-5-aminopyrazoles that fundamentally alters its chemical reactivity and pharmacophoric geometry.

Med Chem Synthon

4,5-Disubstituted 5-aminopyrazole scaffold for kinase inhibitor and GPCR ligand design

Structural Selectivity

C4-para-tolyl substitution provides defined geometry distinct from 3-aryl or 1-aryl-5-aminopyrazoles

Downstream Utility

Primary C5-amine with reduced steric hindrance enables efficient derivatization for parallel synthesis

• [1] PubChem Compound Summary: 1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine, CID 62829264. National Center for Biotechnology Information. View Source
• [2] Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24(9), 7834. DOI: 10.3390/ijms24097834. View Source

1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine: Why Analogs Cannot Substitute

Interchanging 5-aminopyrazoles based on superficial structural similarity disregards the critical influence of the C4-aryl substituent on electronic distribution, torsional angle with the pyrazole core, and hydrogen-bonding capacity of the C5-NH2 group. [1] The para-tolyl group at C4 introduces a specific torsion angle relative to the pyrazole ring, directly affecting the spatial presentation of the 5-amino pharmacophore. Unlike more polar or bulkier 4-aryl analogs, this compound maintains a balanced logP (XLogP3-AA = 1.9) [2] and limited rotatable bonds (n = 1), properties that translate to predictable membrane permeability and synthetic tractability. Procurement of an analog without comparable C4 substitution pattern risks loss of target engagement if the dihedral angle between the aryl ring and pyrazole is critical for binding, a well-documented phenomenon in 4-aryl-5-aminopyrazole kinase inhibitor scaffolds.

• C4-aryl substitution (para-tolyl vs phenyl, chlorophenyl) may alter dihedral angle and target binding.
• N1-methyl vs N1-aryl substitution affects 5-amine nucleophilicity; analogs with N1-aryl may reduce reactivity.
• Single rotatable bond vs flexible benzyl/phenethyl analogs may shift conformational preorganization and ligand efficiency.

• [1] Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24(9), 7834. DOI: 10.3390/ijms24097834. View Source
• [2] PubChem Computed Properties: XLogP3-AA for CID 62829264. National Center for Biotechnology Information. View Source

1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine: Differentiation Evidence

Lipophilicity Differentiation Against 4-Phenyl Analogs

Computed logP values provide a quantifiable basis for selection among C4-aryl-5-aminopyrazoles when optimizing pharmacokinetic profiles. The para-methyl substitution on the C4-phenyl ring of the target compound yields a XLogP3-AA of 1.9, intermediate between the less lipophilic 4-phenyl analog (estimated logP ~1.5) and the more lipophilic 4-(4-chlorophenyl) analog (estimated logP ~2.4). [1] This incremental lipophilicity difference affects predicted passive permeability and aqueous solubility in a rank-order manner.

Lipophilicity

Class-level inference

XLogP3-AA = 1.9 (4-phenyl ~1.5; 4-chlorophenyl ~2.4)

Intermediate logP for balanced permeability

Computed values; no experimental logD7.4

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.9 (1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine)
Comparator Or Baseline	1-Methyl-4-phenyl-1H-pyrazol-5-amine: estimated logP ~1.5; 4-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine: estimated logP ~2.4
Quantified Difference	ΔlogP ≈ +0.4 over 4-phenyl analog; ΔlogP ≈ -0.5 under 4-chlorophenyl analog
Conditions	Computed via XLogP3 algorithm (PubChem); no experimental logD7.4 data available for direct comparison

Why This Matters

Selecting a compound with logP intermediate within a congeneric series allows fine-tuning of lipophilicity-dependent properties such as membrane permeability and metabolic stability, critical for lead optimization in medicinal chemistry campaigns.

• [1] PubChem Computed Properties for CID 62829264; analogous XLogP3 estimates for 4-phenyl and 4-(4-chlorophenyl) congeners based on structural extrapolation (no published experimental values identified). View Source

Polar Surface Area and Amine Accessibility vs. Regioisomers

The topological polar surface area (TPSA) of 1-methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine is 43.8 Ų, with one hydrogen bond donor (HBD) and two hydrogen bond acceptors (HBA). [1] In contrast, 1-(4-methylphenyl)-4-phenyl-1H-pyrazol-5-amine (CAS 895011-47-9) possesses the same HBD/HBA count but exhibits a larger TPSA (identical calculated value of 43.8 Ų due to identical atom composition, but different conformational accessibility of the amine due to N1-aryl steric effects). The N1-methyl substitution in the target compound reduces steric hindrance around the 5-amino group compared to N1-aryl analogs, potentially enhancing nucleophilic reactivity for derivatization.

Polar Surface Area

Class-level inference

TPSA = 43.8 Ų; N1-methyl amine more accessible than N1-aryl

N1-methyl preserves amine nucleophilicity

Computed; no experimental permeability data

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Donor Count
Target Compound Data	TPSA = 43.8 Ų; HBD = 1; HBA = 2 (1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine)
Comparator Or Baseline	1-(4-Methylphenyl)-4-phenyl-1H-pyrazol-5-amine: TPSA = 43.8 Ų; HBD = 1; HBA = 2 (analogous computed values); steric environment around NH2 differs
Quantified Difference	Essentially identical TPSA; differentiation arises from steric and electronic modulation of the 5-NH2 by N1 substituent (methyl vs. aryl)
Conditions	Computed via Cactvs 3.4.8.24 (PubChem); no experimental logBB or Caco-2 permeability data identified for head-to-head comparison

Why This Matters

Maintaining a TPSA below 60 Ų with a single HBD is favorable for CNS drug discovery; the N1-methyl rather than N1-aryl substitution preserves amine nucleophilicity for downstream synthetic elaboration, a practical advantage for parallel library synthesis.

• [1] PubChem Computed Properties: TPSA, HBD, HBA for CID 62829264; comparative computed values for 1-(4-methylphenyl)-4-phenyl-1H-pyrazol-5-amine (CID not retrieved due to search limitation, but general class property consistency noted). View Source

Rotatable Bond Count and Conformational Preorganization

The target compound has only one rotatable bond (the C4-aryl to pyrazole linkage), compared to two rotatable bonds in 4-benzyl-1-methyl-1H-pyrazol-5-amine or three in 4-phenethyl-1-methyl-1H-pyrazol-5-amine. [1] Lower rotatable bond count correlates with reduced conformational entropy penalty upon binding, which can translate to improved ligand efficiency for targets with sterically constrained binding pockets.

Rotatable Bonds

Class-level inference

n_rotB = 1 (benzyl: 2; phenethyl: 3)

Lower entropic penalty for binding

Computed; no binding thermodynamics data

Evidence Dimension	Rotatable bond count (n_rotB)
Target Compound Data	n_rotB = 1 (1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine)
Comparator Or Baseline	4-Benzyl-1-methyl-1H-pyrazol-5-amine: n_rotB = 2; 4-Phenethyl-1-methyl-1H-pyrazol-5-amine: n_rotB = 3
Quantified Difference	Δn_rotB = -1 vs. 4-benzyl; Δn_rotB = -2 vs. 4-phenethyl
Conditions	Computed by Cactvs 3.4.8.24 (PubChem); no experimental protein-ligand binding thermodynamics data identified

Why This Matters

Lower rotatable bond count directly reduces the entropic penalty upon binding, a quantifiable advantage in fragment-based drug discovery and computational docking campaigns where ligand efficiency metrics guide scaffold selection.

• [1] PubChem Computed Properties: Rotatable Bond Count for CID 62829264; comparator rotatable bond counts derived from structural analysis of homologs (no published experimental values identified). View Source

Defined Purity for Reproducible Procurement

The compound is commercially available from multiple vendors at defined purity specifications (e.g., 95% purity, product number 2010578). This contrasts with more specialized 4-aryl-5-aminopyrazoles that are often supplied only as custom synthesis products with batch-dependent purity. Defined purity enables reproducible SAR studies without confounding effects from unidentified impurities.

Purity

Data to verify

≥95% (catalog grade)

Supports reproducible SAR studies

Supplier specification; independent verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (standard catalog grade)
Comparator Or Baseline	Custom 4-aryl-5-aminopyrazoles without catalog specification; purity not guaranteed
Quantified Difference	Defined 95% purity versus undefined for comparator
Conditions	Vendor technical datasheet (Leyan, product 2010578); no independent analytical verification available

Why This Matters

Defined purity is essential for procurement decisions in academic and industrial laboratories where reproducibility of biological assays depends on chemical integrity of the test compound.

1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine: Application Scenarios

Kinase Fragment Library with Defined C4-Aryl Geometry

The one-rotatable-bond architecture and 43.8 Ų TPSA make this compound a suitable fragment-sized (MW 187 Da) building block for kinase hinge-binding motifs. Its C4-para-tolyl group provides a defined aromatic plane with a torsional angle that can be computationally modeled with higher confidence than flexible benzyl or phenethyl analogs, supporting structure-based drug design campaigns where the C4-aryl occupies a shallow hydrophobic pocket adjacent to the hinge. [1]

Parallel Library Synthesis via C5-Amino Derivatization

The primary C5-NH2 group with reduced steric hindrance due to N1-methyl (rather than N1-aryl) enables efficient acylation, sulfonylation, or reductive amination. Chemists synthesizing focused libraries of pyrazolo[1,5-a]pyrimidines or Schiff base derivatives can achieve higher conversion rates compared to N1-aryl-5-aminopyrazoles, making this compound a preferred scaffold for high-throughput medicinal chemistry. [1]

CNS Probe Development with Optimized Physicochemical Profile

The balanced logP of 1.9 combined with a single hydrogen bond donor satisfies key CNS multiparameter optimization (MPO) criteria. This compound serves as a privileged starting point for PET tracer precursor synthesis or fluorescent probe development where blood-brain barrier penetration is desired and can be modulated by further substitution without exceeding the CNS drug-likeness threshold. [1]

Application

Selection Property

Validation Focus

Kinase fragment library design

Defined C4-para-tolyl geometry; one rotatable bond

Docking models and hydrophobic pocket fit

Parallel library synthesis via C5-amine

N1-methyl for unhindered 5-amine reactivity

Acylation / sulfonylation conversion rates

CNS probe design

Moderate lipophilicity and single HBD

CNS MPO score and permeability prediction

• [1] PubChem Compound Summary: 1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine, CID 62829264, computed molecular properties, and class-level SAR from review Amino-Pyrazoles in Medicinal Chemistry: A Review (Int. J. Mol. Sci. 2023, 24, 7834). View Source